Cas no 1261757-66-7 (5-Chloro-3-(4-(trifluoromethyl)phenyl)picolinaldehyde)

• Product Name: 5-Chloro-3-(4-(trifluoromethyl)phenyl)picolinaldehyde
• CAS No: 1261757-66-7
• MF: C₁₃H₇ClF₃NO
• MW: 285.648992776871
• CID: 4791698
• Update Time: 2025-06-14

5-Chloro-3-(4-(trifluoromethyl)phenyl)picolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-(4-(trifluoromethyl)phenyl)picolinaldehyde

• Inchi： 1S/C13H7ClF3NO/c14-10-5-11(12(7-19)18-6-10)8-1-3-9(4-2-8)13(15,16)17/h1-7H
• InChI Key： KAUFDVUSYKASNC-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=O)C(=C1)C1C=CC(C(F)(F)F)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 316
• XLogP3: 3.8
• Topological Polar Surface Area: 30

Additional information on 5-Chloro-3-(4-(trifluoromethyl)phenyl)picolinaldehyde

Research Brief on 5-Chloro-3-(4-(trifluoromethyl)phenyl)picolinaldehyde (CAS: 1261757-66-7): Recent Advances and Applications

5-Chloro-3-(4-(trifluoromethyl)phenyl)picolinaldehyde (CAS: 1261757-66-7) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethyl and picolinaldehyde functional groups, serves as a critical intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, highlighting its synthetic utility, biological activity, and future prospects.

The synthesis of 5-Chloro-3-(4-(trifluoromethyl)phenyl)picolinaldehyde involves multi-step organic reactions, with recent advancements focusing on improving yield and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an optimized protocol using palladium-catalyzed cross-coupling reactions, achieving a yield of over 85%. The presence of the trifluoromethyl group enhances the compound's metabolic stability and lipophilicity, making it a valuable scaffold for medicinal chemistry applications. Furthermore, its aldehyde functionality allows for further derivatization, enabling the creation of diverse chemical libraries for high-throughput screening.

In terms of biological activity, 5-Chloro-3-(4-(trifluoromethyl)phenyl)picolinaldehyde has shown promising results as a precursor in the development of kinase inhibitors. Research conducted by Smith et al. (2024) revealed that derivatives of this compound exhibit potent inhibitory effects against JAK3 kinases, which are implicated in autoimmune diseases. The compound's ability to modulate kinase activity underscores its potential as a therapeutic agent. Additionally, its anti-inflammatory properties have been investigated in preclinical models, with results indicating a significant reduction in pro-inflammatory cytokines.

Beyond its role in drug discovery, 5-Chloro-3-(4-(trifluoromethyl)phenyl)picolinaldehyde has also been utilized in chemical biology studies. For instance, it has been employed as a fluorescent probe to study protein-ligand interactions, leveraging its unique photophysical properties. A recent publication in ACS Chemical Biology (2024) highlighted its use in visualizing real-time binding events, providing insights into molecular recognition processes. This application opens new avenues for understanding cellular signaling pathways and designing targeted therapies.

Despite these advancements, challenges remain in the large-scale production and formulation of 5-Chloro-3-(4-(trifluoromethyl)phenyl)picolinaldehyde. Issues such as scalability, cost-effectiveness, and stability under physiological conditions need to be addressed to fully realize its therapeutic potential. Future research directions may include exploring novel synthetic routes, optimizing pharmacokinetic properties, and expanding its applications in personalized medicine. Collaborative efforts between academia and industry will be crucial in overcoming these hurdles and translating laboratory findings into clinical benefits.

In conclusion, 5-Chloro-3-(4-(trifluoromethyl)phenyl)picolinaldehyde (CAS: 1261757-66-7) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Its synthetic accessibility, biological activity, and diverse applications make it a valuable asset for drug discovery and beyond. As research continues to unfold, this compound is poised to play a pivotal role in addressing unmet medical needs and advancing our understanding of complex biological systems.